![molecular formula C14H18O B1324656 3-(2-Ethylphenyl)cyclohexanone CAS No. 898785-38-1](/img/structure/B1324656.png)
3-(2-Ethylphenyl)cyclohexanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2-Ethylphenyl)cyclohexanone is a cyclic ketone. It has a molecular weight of 202.3 and its molecular formula is C14H18O . It is a light yellow oil .
Molecular Structure Analysis
The InChI code for this compound is1S/C14H18O/c1-2-11-6-3-4-9-14(11)12-7-5-8-13(15)10-12/h3-4,6,9,12H,2,5,7-8,10H2,1H3
. This indicates the arrangement of atoms in the molecule and their connectivity.
Scientific Research Applications
Analytical Profiles and Detection in Biological Matrices
3-(2-Ethylphenyl)cyclohexanone and its derivatives, such as methoxetamine and 3-methoxyphencyclidine, are characterized and detected in biological matrices like blood, urine, and vitreous humor. These compounds are analyzed using techniques like gas chromatography, mass spectrometry, nuclear magnetic resonance spectroscopy, and diode array detection. Liquid chromatography with ultraviolet detection has been used for qualitative and quantitative analysis, proving effective in biological fluid analysis (De Paoli et al., 2013).
Applications in Material Science and Catalysis
Catalysis and Chemical Synthesis
this compound is involved in the production of highly selective hydrogenation of phenol, leading to the formation of cyclohexanone, a crucial intermediate in the manufacture of polyamides in the chemical industry. A catalyst composed of Pd nanoparticles supported on mesoporous graphitic carbon nitride has been found highly active and selective for this transformation under mild conditions (Wang et al., 2011). Additionally, it's involved in the oxidation of cyclohexane, an important industrial process, with the products being raw materials for adipic acid and caprolactam synthesis. The oxidation catalyzed by manganese oxide octahedral molecular sieves showed high conversion and selectivity for cyclohexanol and cyclohexanone (Kumar et al., 2009).
Safety and Hazards
Mechanism of Action
Target of Action
Cyclohexanone, a similar compound, has been found to interact with pentaerythritol tetranitrate reductase in enterobacter cloacae .
Mode of Action
Cyclohexanone, a structurally related compound, is a cyclic molecule with a ketone functional group . This suggests that 3-(2-Ethylphenyl)cyclohexanone may also interact with its targets via its ketone functional group.
Biochemical Pathways
Cyclohexanone and its derivatives are known to be involved in various biochemical processes due to their cyclic structure and ketone functional group .
Result of Action
Cyclohexenone derivatives, which are structurally similar to this compound, have been found to exhibit anticancer activity .
properties
IUPAC Name |
3-(2-ethylphenyl)cyclohexan-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O/c1-2-11-6-3-4-9-14(11)12-7-5-8-13(15)10-12/h3-4,6,9,12H,2,5,7-8,10H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXCHXJADCTYERM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1C2CCCC(=O)C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90642372 |
Source
|
Record name | 3-(2-Ethylphenyl)cyclohexan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90642372 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
898785-38-1 |
Source
|
Record name | 3-(2-Ethylphenyl)cyclohexan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90642372 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.